Cas no 954582-52-6 (4-(Piperazinocarbonylmethyl)-1-bromobenzene)

4-(Piperazinocarbonylmethyl)-1-bromobenzene is a brominated aromatic compound featuring a piperazine carbonylmethyl substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The bromine atom offers reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The piperazine moiety enhances solubility and provides a handle for derivatization, making it valuable in drug discovery for modifying pharmacokinetic properties. Its stable yet reactive nature ensures reliable performance in multi-step syntheses. The compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for consistent results in complex organic transformations.

4-(Piperazinocarbonylmethyl)-1-bromobenzene structure

954582-52-6 structure

Product Name:4-(Piperazinocarbonylmethyl)-1-bromobenzene

CAS No:954582-52-6

MF:C₁₂H₁₅BrN₂O

MW:283.164302110672

MDL:MFCD09740738

CID:1083780

PubChem ID:16793914

Update Time:2025-10-29

4-(Piperazinocarbonylmethyl)-1-bromobenzene Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromophenyl)-1-(1-piperazinyl)ethanone
- 2-(4-Bromophenyl)-1-(piperazin-1-yl)ethanone
- 2-(4-bromophenyl)-1-piperazin-1-ylethanone
- 954582-52-6
- OCEWJIGTFAIWNC-UHFFFAOYSA-N
- SCHEMBL13858035
- AKOS000147354
- MFCD09740738
- 4-(Piperazinocarbonylmethyl)-1-bromobenzene
- BS-33355
- DTXSID90588605
- 2-(4-Bromophenyl)-1-(piperazin-1-yl)ethan-1-one
- CS-0211712
- G78897
- MDL： MFCD09740738
- Inchi： 1S/C12H15BrN2O/c13-11-3-1-10(2-4-11)9-12(16)15-7-5-14-6-8-15/h1-4,14H,5-9H2
- InChI Key： OCEWJIGTFAIWNC-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CC(N1CCNCC1)=O

Computed Properties

Exact Mass: 282.03678g/mol
Monoisotopic Mass: 282.03678g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 32.3Å²

4-(Piperazinocarbonylmethyl)-1-bromobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T305030-1g	4-(Piperazinocarbonylmethyl)-1-bromobenzene	954582-52-6	95%	1g	¥1520.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T305030-250mg	4-(Piperazinocarbonylmethyl)-1-bromobenzene	954582-52-6	95%	250mg	¥764.90	2023-08-31
TRC	P626050-10mg	4-(Piperazinocarbonylmethyl)-1-bromobenzene	954582-52-6		10mg	$ 50.00	2022-06-03
TRC	P626050-50mg	4-(Piperazinocarbonylmethyl)-1-bromobenzene	954582-52-6		50mg	$ 70.00	2022-06-03
TRC	P626050-100mg	4-(Piperazinocarbonylmethyl)-1-bromobenzene	954582-52-6		100mg	$ 115.00	2022-06-03
Chemenu	CM530846-1g	2-(4-Bromophenyl)-1-(1-piperazinyl)ethanone	954582-52-6	97%	1g	$138	2022-08-31
Chemenu	CM530846-5g	2-(4-Bromophenyl)-1-(1-piperazinyl)ethanone	954582-52-6	97%	5g	$178	2022-08-31
Chemenu	CM530846-25g	2-(4-Bromophenyl)-1-(1-piperazinyl)ethanone	954582-52-6	97%	25g	$622	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T889146-250mg	2-(4-bromophenyl)-1-(piperazin-1-yl)ethan-1-one TFA salt	954582-52-6	95%	250mg	￥788.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T889146-1g	2-(4-bromophenyl)-1-(piperazin-1-yl)ethan-1-one TFA salt	954582-52-6	95%	1g	￥1,552.00	2022-09-28